Cas no 3508-78-9 (3-(prop-2-en-1-yl)pentane-2,4-dione)

• Product Name: 3-(prop-2-en-1-yl)pentane-2,4-dione
• CAS No: 3508-78-9
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 312150
• PubChem ID: 19023
• Update Time: 2025-06-11

3-(prop-2-en-1-yl)pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,3-(2-propen-1-yl)-
• 3-prop-2-enylpentane-2,4-dione
• 2,4-Pentanedione, 3-allyl-
• 2-Allyl-1-mehtylbutandione-1,3
• 3-Allyl-2,4-pentanedione
• 3-Allylacetylacetone
• 3-(prop-2-en-1-yl)pentane-2,4-dione
• 3-ALLYLPENTANE-2,4-DIONE
• 3508-78-9
• MFCD02090061
• CS-0272294
• EN300-101468
• 2,4-Pentanedione, 3-(2-propenyl)-
• SCHEMBL1973010
• [3-(1-METHYLETHYL)-1H-INDAZOL-4-YL]BORONICACID
• AKOS005198988
• DTXSID00188579
• 3-Allyl-pentane-2,4-dione

• Inchi： 1S/C8H12O2/c1-4-5-8(6(2)9)7(3)10/h4,8H,1,5H2,2-3H3
• InChI Key： QBQVCCUJHAORJO-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)CC=C

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.9740
• Boiling Point: 199°C (estimate)
• Refractive Index: 1.4698 (estimate)
• PSA: 34.14

3-(prop-2-en-1-yl)pentane-2,4-dione Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 3-(prop-2-en-1-yl)pentane-2,4-dione

3-(prop-2-en-1-yl)pentane-2,4-dione (CAS No. 3508-78-9): A Comprehensive Overview

3-(prop-2-en-1-yl)pentane-2,4-dione, also known by its CAS number 3508-78-9, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a pentane backbone with a propenyl substituent and two ketone groups. This article aims to provide a detailed and comprehensive overview of 3-(prop-2-en-1-yl)pentane-2,4-dione, including its chemical properties, synthesis methods, biological activities, and potential applications in drug development.

Chemical Properties and Structure

3-(prop-2-en-1-yl)pentane-2,4-dione (CAS No. 3508-78-9) is a colorless to pale yellow liquid with a molecular formula of C₈H₁₂O₂. The compound has a molecular weight of 140.18 g/mol. Its structure features a pentane chain with a propenyl group attached at the third carbon position and two ketone groups at the second and fourth carbon positions. This unique arrangement of functional groups imparts specific chemical properties to the compound, such as solubility in organic solvents and reactivity in various chemical reactions.

The physical properties of 3-(prop-2-en-1-yl)pentane-2,4-dione include a boiling point of approximately 160°C and a melting point of -5°C. It is stable under normal conditions but can undergo various chemical transformations under specific reaction conditions. The compound's stability and reactivity make it an attractive candidate for use in synthetic chemistry and pharmaceutical research.

Synthesis Methods

The synthesis of 3-(prop-2-en-1-yl)pentane-2,4-dione (CAS No. 3508-78-9) can be achieved through several methods, each with its own advantages and limitations. One common approach involves the condensation of acetone with allyl acetate in the presence of an acid catalyst. This reaction proceeds via an aldol condensation mechanism, followed by dehydration to form the desired product.

An alternative method involves the reaction of 3-butenone with acetyl chloride in the presence of aluminum chloride as a Lewis acid catalyst. This method provides high yields and purity but requires careful control of reaction conditions to avoid side reactions.

Biological Activities and Applications

3-(prop-2-en-1-yl)pentane-2,4-dione (CAS No. 3508-78-9) has been the subject of extensive research due to its potential biological activities. Recent studies have shown that this compound exhibits significant antioxidant properties, which can be attributed to its ability to scavenge free radicals and reduce oxidative stress. These properties make it a promising candidate for use in the development of antioxidants for various health applications.

In addition to its antioxidant activity, 3-(prop-2-en-1-yl)pentane-2,4-dione has also been investigated for its anti-inflammatory effects. Research has demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases.

Potential Applications in Drug Development

The unique chemical structure and biological activities of 3-(prop-2-en-1-yl)pentane-2,4-dione (CAS No. 3508-78-9) make it an attractive candidate for drug development. Its antioxidant and anti-inflammatory properties have led researchers to explore its potential as a therapeutic agent for various conditions, including neurodegenerative diseases, cardiovascular diseases, and autoimmune disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from or inspired by 3-(prop-2-en-1-yl)pentane-2,4-dione. Early results have been promising, with several studies reporting significant improvements in patient outcomes. However, further research is needed to fully understand the mechanisms underlying these effects and to optimize the compound's pharmacological profile for clinical use.

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